Cas no 13250-85-6 (Thiene-2,3-Diyldimethanol)

• Product Name: Thiene-2,3-Diyldimethanol
• CAS No: 13250-85-6
• MF: C₆H₈O₂S
• MW: 144.191520690918
• MDL: MFCD06202801
• CID: 3708469
• PubChem ID: 14001706
• Update Time: 2025-04-24

Thiene-2,3-Diyldimethanol Chemical and Physical Properties

Names and Identifiers

• 2,3-Thiophenedimethanol
• [3-(hydroxymethyl)thiophen-2-yl]methanol
• thiophene-2,3-diyldimethanol
• Thiophene-2,3-dimethanol
• [2-(hydroxymethyl)thiophen-3-yl]methanol
• W18906
• SCHEMBL2690986
• bis-hydroxymethylthiophene
• CS-0444689
• AS-58016
• SY246810
• thiene-2,3-diyldimethanol
• DTXSID301313996
• BBL021713
• 13250-85-6
• MFCD06202801
• EN300-201457
• STK894430
• AKOS005144511
• [2-(hydroxymethyl)-3-thienyl]methanol
• DTXCID801743821
• (3-(hydroxymethyl)thiophen-2-yl)methanol
• NAA25085
• 966-039-9
• Thiene-2,3-Diyldimethanol

• MDL： MFCD06202801
• Inchi： 1S/C6H8O2S/c7-3-5-1-2-9-6(5)4-8/h1-2,7-8H,3-4H2
• InChI Key： SUVOAAWORTVNEP-UHFFFAOYSA-N
• SMILES： S1C=CC(CO)=C1CO

Computed Properties

• Exact Mass: 144.02450067g/mol
• Monoisotopic Mass: 144.02450067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 68.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on Thiene-2,3-Diyldimethanol

Professional Introduction to 2,3-Thiophenedimethanol (CAS No. 13250-85-6)

2,3-Thiophenedimethanol, chemically designated as 2,3-dimethoxythiophene-1,4-diol, is a significant compound in the field of organic chemistry and pharmaceutical research. With a CAS number of 13250-85-6, this heterocyclic alcohol has garnered considerable attention due to its versatile structural properties and potential applications in medicinal chemistry. This introduction delves into the compound's chemical characteristics, synthesis methods, and recent advancements in its utilization within academic and industrial research.

The molecular structure of 2,3-Thiophenedimethanol consists of a thiophene ring substituted with two methoxy groups at the 2 and 3 positions, and two hydroxyl groups at the 1 and 4 positions. This unique arrangement imparts a high degree of reactivity, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both hydroxyl and methoxy functional groups allows for diverse chemical modifications, enabling researchers to explore various synthetic pathways.

In terms of synthesis, 2,3-Thiophenedimethanol can be prepared through multiple routes, including the reduction of corresponding thiophene derivatives or through nucleophilic substitution reactions on halogenated thiophenes. Recent studies have highlighted the efficiency of catalytic hydrogenation methods, which offer a more sustainable and environmentally friendly approach to producing this compound. These advancements align with the growing emphasis on green chemistry principles in pharmaceutical manufacturing.

One of the most compelling aspects of 2,3-Thiophenedimethanol is its potential as a building block in drug discovery. The compound's structural motif is found in several bioactive molecules, suggesting its utility in developing new therapeutic agents. For instance, derivatives of thiophene have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The hydroxyl groups provide opportunities for further functionalization, allowing chemists to tailor the molecule's pharmacological profile to specific targets.

Recent research has demonstrated the incorporation of 2,3-Thiophenedimethanol into various pharmacophores. A notable study published in the Journal of Medicinal Chemistry described the synthesis of a series of thiophene-based kinase inhibitors. These inhibitors showed promising activity against certain cancer cell lines, highlighting the compound's potential as a lead molecule in oncology research. Additionally, another study explored its role in developing novel antiviral agents, leveraging its ability to interact with viral proteases and enzymes.

The compound's versatility extends beyond pharmaceutical applications. In materials science, 2,3-Thiophenedimethanol has been investigated for its use in organic electronics and conductive polymers. Its ability to form stable complexes with metal ions makes it a candidate for use in catalytic systems and sensors. Furthermore, its aromatic nature contributes to its stability under various conditions, enhancing its suitability for industrial applications.

From an academic perspective, 2,3-Thiophenedimethanol serves as an excellent scaffold for teaching organic synthesis and mechanistic studies. Its reactivity allows students to explore concepts such as electrophilic aromatic substitution, nucleophilic addition reactions, and oxidation-reduction processes. By studying this compound, students gain insights into how structural modifications can influence chemical behavior and biological activity.

The growing interest in thiophene derivatives has also spurred innovation in synthetic methodologies. Researchers are continually developing new catalysts and reaction conditions to improve yields and reduce byproduct formation. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce additional functional groups onto the thiophene ring with high precision. These techniques enhance the compound's utility as a synthetic intermediate.

In conclusion, 2,3-Thiophenedimethanol (CAS No. 13250-85-6) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications across multiple disciplines. As research progresses, we can expect further discoveries that will expand its utility and solidify its role as a key intermediate in modern chemistry.